Cas no 2228193-48-2 (3-(1-benzofuran-5-yl)methylazetidine)

• Product Name: 3-(1-benzofuran-5-yl)methylazetidine
• CAS No: 2228193-48-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6389906
• PubChem ID: 165696040
• Update Time: 2025-07-19

3-(1-benzofuran-5-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-5-yl)methylazetidine
• 3-[(1-benzofuran-5-yl)methyl]azetidine
• EN300-1740627
• 2228193-48-2

• Inchi： 1S/C12H13NO/c1-2-12-11(3-4-14-12)6-9(1)5-10-7-13-8-10/h1-4,6,10,13H,5,7-8H2
• InChI Key： JLSBKRZUOMLGSQ-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)CC1CNC1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.2Ų

Additional information on 3-(1-benzofuran-5-yl)methylazetidine

Professional Introduction to 3-(1-benzofuran-5-ylmethyl)azetidine (CAS No: 2228193-48-2)

3-(1-benzofuran-5-ylmethyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No) 2228193-48-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential pharmacological applications. The compound features a benzofuran moiety linked to an azetidine ring, which creates a molecular framework that is both structurally intriguing and biologically relevant. The benzofuran segment, known for its presence in various bioactive natural products and synthetic drugs, contributes to the molecule's interactability with biological targets, while the azetidine ring introduces a cyclic amine functionality that is often exploited in drug design for its ability to modulate enzyme activity and receptor binding.

The synthesis of 3-(1-benzofuran-5-ylmethyl)azetidine involves sophisticated organic transformations that highlight the intersection of traditional synthetic methodologies with modern catalytic techniques. The introduction of the benzofuran unit typically proceeds via Friedel-Crafts acylation or alkylation reactions on a pre-functionalized benzene ring, followed by cyclization steps to form the azetidine core. Recent advancements in transition-metal-catalyzed cross-coupling reactions have provided more efficient and selective pathways for constructing the desired carbon-carbon bonds, thereby improving yields and reducing byproduct formation. These synthetic strategies are crucial for producing sufficient quantities of the compound for both preclinical studies and potential industrial applications.

In the context of pharmaceutical research, 3-(1-benzofuran-5-ylmethyl)azetidine has been explored for its potential as a scaffold in the development of novel therapeutic agents. The combination of the benzofuran and azetidine moieties offers multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. For instance, modifications at the nitrogen atoms of the azetidine ring can influence its basicity and interaction with acidic pharmacophores in biological targets, while substitutions on the benzofuran ring can modulate lipophilicity and electronic properties. Such tunability makes this compound a valuable candidate for structure-activity relationship (SAR) studies aimed at identifying lead compounds for further development.

The pharmacological profile of 3-(1-benzofuran-5-ylmethyl)azetidine has been investigated in several preclinical models. Initial studies have suggested that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to metabolic disorders, inflammation, and neurodegenerative diseases. The benzofuran moiety's ability to engage with aromatic hydrophobic pockets in proteins suggests potential interactions with targets such as G protein-coupled receptors (GPCRs) or enzyme active sites. Furthermore, the azetidine ring's structural features may enhance binding affinity through hydrogen bonding or salt bridge interactions. These interactions are being further scrutinized through computational modeling and experimental validation to elucidate the compound's mechanism of action.

The growing interest in heterocyclic compounds like 3-(1-benzofuran-5-ylmethyl)azetidine is reflected in the increasing number of publications discussing their applications in drug discovery. The benzofuran scaffold, in particular, has been extensively studied for its role in medicinal chemistry due to its prevalence in bioactive molecules. Recent research has highlighted novel synthetic routes to benzofuran derivatives and their derivatives' applications in treating conditions such as cancer, cardiovascular diseases, and central nervous system disorders. Similarly, azetidine derivatives have shown promise as intermediates or lead compounds in various therapeutic areas, including antiviral and antibacterial treatments. The convergence of these two structural motifs makes 3-(1-benzofuran-5-ylmethyl)azetidine a particularly interesting subject for ongoing research.

The development of new pharmaceuticals relies heavily on access to high-quality starting materials and intermediates like 3-(1-benzofuran-5-ylmethyl)azetidine. Advances in chemical synthesis have enabled more efficient production methods, which are essential for meeting the demands of both academic research laboratories and industrial-scale manufacturing. Continuous flow chemistry, microwave-assisted synthesis, and automated purification techniques have all contributed to reducing production costs and improving consistency. These innovations ensure that researchers can obtain sufficient quantities of complex molecules without compromising purity or yield, thereby accelerating the pace of drug discovery.

The future prospects for 3-(1-benzofuran-5-ylmethyl)azetidine are promising as more research uncovers its potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further exploration into its pharmacological properties. Preclinical trials will be essential to validate initial findings and determine whether this compound can progress into clinical development. Additionally, interdisciplinary approaches combining organic chemistry, computational biology, and pharmacology will be crucial for maximizing its therapeutic potential. As our understanding of biological systems continues to evolve, compounds like 3-(1-benzofuran-5-ylmethyl)azetidine, with their unique structural features, may play a pivotal role in addressing unmet medical needs.